4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide

• Molecular Formula: C16H10BrN5OS
• Molecular Weight: 400.3 g/mol
• IUPAC Name: 4-bromo-N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C16H10BrN5OS/c17-12-5-1-10(2-6-12)14(23)19-13-7-3-11(4-8-13)15-21-22-9-18-20-16(22)24-15/h1-9H,(H,19,23)
• InChI Key: KEAFINONYCWULM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN3C=NN=C3S2)NC(=O)C4=CC=C(C=C4)Br

Description

4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide is a chemical compound that has been the subject of significant scientific research in recent years. This compound is of particular interest due to its potential applications in the field of medicine and its unique mechanism of action.

Mechanism of Action

The mechanism of action of 4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. This compound has also been shown to induce apoptosis (cell death) in cancer cells, further highlighting its potential as an anti-cancer agent.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide has a range of biochemical and physiological effects. These include the inhibition of cytokine production, the reduction of oxidative stress, and the suppression of cancer cell proliferation. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide in lab experiments is its potent anti-inflammatory and anti-cancer properties. This makes it a useful tool for studying the mechanisms of these diseases and for developing new treatments. However, one limitation of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research into 4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide. These include further studies into its mechanism of action, the development of new drug candidates based on this compound, and the exploration of its potential applications in other disease areas. Additionally, research into the synthesis of this compound may lead to the development of more efficient and cost-effective methods for producing it.

Synthesis Methods

The synthesis of 4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide involves the reaction of 4-bromoaniline with 1,2,4-triazole-3-thiol in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with 6-chloro-1H-benzotriazole to yield the final product.

Scientific Research Applications

Research into the potential applications of 4-bromo-N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzamide has primarily focused on its use in the treatment of various diseases and conditions. Studies have shown that this compound has potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.